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Introduction
Lactose monohydrate is a cornerstone excipient in the pharmaceutical industry, widely utilized

in oral and inhalation drug formulations. Its biocompatibility, chemical stability, and cost-

effectiveness make it a preferred choice.[1] Spray drying is a particle engineering technique

that transforms a liquid feed into a dry powder, offering precise control over particle size,

morphology, and solid-state properties.[2][3] This document provides detailed application notes

and protocols for the spray drying of lactose monohydrate, focusing on producing powders with

characteristics suitable for various pharmaceutical applications, particularly for direct

compression in tableting and as carriers in dry powder inhalers (DPIs).[4][5]

Spray-dried lactose typically consists of spherical agglomerates of fine α-lactose monohydrate

crystals embedded in an amorphous lactose matrix.[4][6] This unique structure imparts

excellent flowability and compressibility.[6][7] The ratio of crystalline to amorphous content is a

critical quality attribute that can be modulated by the spray drying process and significantly

influences the final product's performance, including stability and compaction behavior.[4][8][9]

While spray drying a lactose solution often yields a largely amorphous and moisture-sensitive

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b13396421#bc-rfq
https://www.researchgate.net/publication/267830231_Laboratory_scale_spray-drying_of_lactose_A_review
https://www.researchgate.net/publication/344679767_Spray_drying_lactose_from_organic_solvent_suspensions_for_aerosol_delivery_to_the_lungs
http://bulletin.mfd.org.mk/volumes/Volume%2069_3/69_3_014.pdf
http://www.phexcom.cn/UploadFiles/20130217102234_5017.pdf
https://www.researchgate.net/publication/7932981_Preparation_of_Dry_Powder_Inhalation_with_Lactose_Carrier_Particles_Surface-Coated_Using_a_Wurster_Fluidized_Bed
http://www.phexcom.cn/UploadFiles/20130217102234_5017.pdf
https://www.pharmaceutical-networking.com/wp-content/uploads/2017/07/Spray-dried-lactose-grades-for-direct-compression-FlowLac%C2%AE.pdf
https://www.pharmaceutical-networking.com/wp-content/uploads/2017/07/Spray-dried-lactose-grades-for-direct-compression-FlowLac%C2%AE.pdf
https://specializedrx.com/products/lactose-monohydrate-nf-spray-dried
http://www.phexcom.cn/UploadFiles/20130217102234_5017.pdf
https://patents.google.com/patent/US4802926A/en
https://alfresco-static-files.s3.amazonaws.com/alfresco_images/pharma/2014/08/22/56316a64-078d-421d-88ab-9cb6f2353f81/article-98160.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13396421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


product, spray drying a suspension of crystalline lactose can produce a more stable powder.[2]

[10][11]

Principles of Spray Drying
Spray drying is a continuous process that involves the atomization of a liquid feed into fine

droplets within a hot drying gas medium. The fundamental steps include:

Feed Preparation: Preparation of a lactose solution or a suspension of crystalline lactose

monohydrate in a suitable solvent (e.g., water, ethanol, isopropanol).[2][10][11]

Atomization: The liquid feed is dispersed into a spray of fine droplets using an atomizer (e.g.,

two-fluid nozzle, rotary atomizer). This step is critical as it largely determines the final particle

size.

Drying: The atomized droplets are introduced into a drying chamber where they come into

contact with a hot stream of drying gas (typically air or nitrogen). The high surface area of the

droplets facilitates rapid evaporation of the solvent.

Particle Formation and Collection: As the solvent evaporates, solid particles are formed.

These particles are then separated from the drying gas, typically using a cyclone separator,

and collected for further processing.

The interplay of various process parameters governs the final characteristics of the spray-dried

lactose powder.

Application of Spray Drying to Lactose
Monohydrate
Spray drying of lactose monohydrate is a versatile technique employed to produce excipients

with tailored properties for specific pharmaceutical applications.

Direct Compression Tableting: Spray-dried lactose is widely used as a filler-binder in direct

compression tablet manufacturing. The spherical shape and narrow particle size distribution

of spray-dried lactose ensure excellent powder flow, which is crucial for high-speed tableting

operations.[6] The presence of amorphous lactose contributes to its superior compressibility

compared to crystalline lactose.[6]
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Dry Powder Inhalers (DPIs): In DPI formulations, lactose is often used as a carrier for the

active pharmaceutical ingredient (API).[1] Spray drying can produce lactose particles with a

defined particle size and morphology, which is critical for the aerodynamic performance of

the powder and efficient drug delivery to the lungs.[1][12] By controlling the spray drying

process, it is possible to produce particles in the optimal size range for deep lung deposition

(1-5 µm).[12]

Co-processing of Excipients: Lactose can be spray-dried with other excipients or active

ingredients to create co-processed materials with enhanced functionalities.[2] For instance,

co-spray drying with amino acids like leucine can improve the aerosolization performance of

the powder.

Data Presentation
The following tables summarize the influence of key spray drying parameters on the properties

of lactose monohydrate powder, based on data from various studies.

Table 1: Effect of Spray Drying Process Parameters on Lactose Monohydrate Properties
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Parameter Range
Effect on
Particle
Size

Effect on
Morphology

Effect on
Crystallinity

Effect on
Moisture
Content

Inlet

Temperature

(°C)

90 - 210

Higher

temperature

can lead to

faster drying

and

potentially

smaller, more

hollow

particles.

Can influence

surface

morphology;

very high

temperatures

may cause

particle

wrinkling or

collapse.

Higher

temperatures

can promote

the formation

of amorphous

content.

Higher

temperature

generally

results in

lower residual

moisture.[13]

Feed Rate

(mL/min)
5 - 15

Higher feed

rates can

result in

larger

particles due

to increased

droplet size

and potential

for

incomplete

drying.

May lead to

more

irregular

shapes if

drying is

incomplete.

Slower feed

rates allow

more time for

potential

crystallization

.

Higher feed

rate can lead

to higher

residual

moisture

content.[3]

Atomization

Pressure/Spe

ed

300 kPa

(example)

Higher

atomization

pressure/spe

ed leads to

smaller

droplet size

and

consequently

smaller final

particle size.

Promotes the

formation of

more uniform,

spherical

particles.

Rapid drying

from smaller

droplets

favors

amorphous

content.

Not a primary

factor, but

can have an

indirect

effect.

Feed

Concentratio

10 - 60 Higher

concentration

Can affect

particle

Higher

concentration

Higher

concentration
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n (% w/v) generally

leads to

larger

particles.

density and

surface

characteristic

s.

s can

influence the

final

amorphous-

to-crystalline

ratio.

may require

more efficient

drying to

achieve low

moisture.

Nozzle Size

(mm)
0.7 - 2.0

Larger nozzle

orifice results

in larger

droplets and

larger final

particles.

Can influence

the sphericity

and

uniformity of

the particles.

Indirectly

affects

crystallinity

through its

influence on

droplet size

and drying

rate.

Not a direct

influencing

factor.

Table 2: Characterization of Spray-Dried Lactose Monohydrate from Different Feed Systems
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Feed
System

Lactose
Concentr
ation

Solvent

Key
Process
Paramete
rs

Resulting
Particle
Size (µm)

Resulting
Crystallin
ity

Key
Findings

Aqueous

Solution
60 mg/mL Water

Not

specified

Not

specified

Primarily

amorphous

Highly

unstable,

recrystalliz

es upon

storage in

humid

conditions.

[2][11]

Aqueous

Suspensio

n

75-85%

crystalline

lactose in

saturated

solution

Water
Not

specified
80 - 250

Predomina

ntly

crystalline

with 15-

50%

amorphous

content

Produces

stable,

directly

compressib

le lactose

with good

flow

properties.

[8]

Organic

Suspensio

n

12 mg/mL
Isopropyl

Alcohol

Not

specified

Not

specified
Crystalline

Superior

stability

compared

to lactose

spray-dried

from an

aqueous

solution.[2]

[11]

Experimental Protocols
This section provides detailed methodologies for the spray drying of lactose monohydrate.
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Protocol 1: Spray Drying of an Aqueous Lactose
Solution
Objective: To produce a predominantly amorphous lactose powder.

Materials and Equipment:

Lactose Monohydrate

Deionized Water

Laboratory-scale spray dryer (e.g., Büchi B-290 Mini Spray Dryer)

Magnetic stirrer and hot plate

Analytical balance

Procedure:

Feed Solution Preparation:

Weigh the desired amount of lactose monohydrate.

Dissolve the lactose in deionized water with gentle heating and stirring to achieve the

target concentration (e.g., 10% w/v).

Allow the solution to cool to room temperature before spray drying.

Spray Dryer Setup and Operation:

Set the spray dryer parameters. An example set of parameters is provided in the table

below.

Start the aspirator and the heater to allow the inlet temperature to stabilize.

Pump deionized water through the nozzle for a few minutes to ensure proper functioning

and to wet the drying chamber.
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Switch the feed from deionized water to the lactose solution.

Monitor the inlet and outlet temperatures throughout the process.

Collect the dried powder from the collection vessel.

Powder Characterization:

Determine the process yield by weighing the collected powder.

Characterize the powder for particle size distribution (e.g., using laser diffraction),

morphology (e.g., using scanning electron microscopy - SEM), solid-state properties (e.g.,

using X-ray powder diffraction - XRPD and differential scanning calorimetry - DSC), and

moisture content (e.g., using Karl Fischer titration).[3]

Example Spray Drying Parameters for Aqueous Solution:

Parameter Value

Inlet Temperature 130 °C

Outlet Temperature 70-80 °C (dependent on other parameters)

Feed Rate 10% of pump capacity

Aspirator Rate 100%

Atomizing Air Flow 600 L/h

Protocol 2: Spray Drying of a Lactose Monohydrate
Suspension
Objective: To produce a stable, predominantly crystalline lactose powder with good flow

properties.

Materials and Equipment:

Micronized Lactose Monohydrate
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Deionized Water or Organic Solvent (e.g., Isopropyl Alcohol)

Laboratory-scale spray dryer

Homogenizer or sonicator

Magnetic stirrer

Analytical balance

Procedure:

Feed Suspension Preparation:

Prepare a saturated solution of lactose in the chosen solvent at a controlled temperature.

[8]

Disperse the micronized lactose monohydrate in the saturated solution to form a

suspension with the desired solids content (e.g., 12 mg/mL in isopropanol or a higher

concentration in water).[11]

Maintain the suspension under constant agitation to prevent settling of the crystals. Use a

homogenizer or sonicator to ensure a uniform dispersion if necessary.

Keep the temperature of the suspension constant until the time of spray drying to minimize

changes in crystallinity.[8]

Spray Dryer Setup and Operation:

Follow the same setup and operational procedure as described in Protocol 5.1.

Ensure the feed line is agitated or the feed is continuously stirred to maintain a

homogenous suspension during the spray drying process.

Powder Characterization:

Perform the same characterization analyses as described in Protocol 5.1 to evaluate the

properties of the resulting powder.
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Feed Preparation

Spray Drying Process

Powder Characterization

Prepare Lactose Solution
(e.g., 10% w/v in water)

Atomization
(Two-fluid nozzle)

Prepare Lactose Suspension
(e.g., crystalline lactose in saturated solution)

Drying
(Hot air/nitrogen)

Particle Collection
(Cyclone separator)

Particle Size Analysis
(Laser Diffraction)

Morphology Analysis
(SEM)

Solid-State Analysis
(XRPD, DSC)

Moisture Content
(Karl Fischer)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13396421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Process Parameters

Powder Properties

Inlet Temperature

Particle Size

- Morphology

Crystallinity
Amorphous +

Moisture Content

-

Feed Rate

+

+

Atomization Speed/Pressure

-

Feed Concentration

+
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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